![molecular formula C22H23NO4 B271226 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate](/img/structure/B271226.png)
1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug due to its euphoric effects. However, MDPV has also been studied for its potential therapeutic applications in scientific research.
Mechanism of Action
1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate acts as a potent reuptake inhibitor of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which is responsible for its euphoric effects. This compound also has a high affinity for the dopamine transporter, which is responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models. These include increased locomotor activity, hyperthermia, and cardiovascular effects such as tachycardia and hypertension. This compound also produces a range of behavioral effects, including increased sociability and reduced anxiety.
Advantages and Limitations for Lab Experiments
1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages for lab experiments, including its potent effects on neurotransmitter reuptake and its potential therapeutic applications. However, this compound also has several limitations, including its potential for abuse and its complex mechanism of action.
Future Directions
There are several future directions for 1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate research. One area of interest is the development of this compound analogs with improved therapeutic potential and reduced abuse potential. Another area of interest is the study of the long-term effects of this compound use on the brain and behavior. Finally, this compound could be studied in combination with other drugs to determine its potential as a treatment for various psychiatric disorders.
Synthesis Methods
1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate is synthesized through a multi-step process involving the reaction of 3,4-methylenedioxyphenylpropan-2-one with 2,5-dimethoxybenzaldehyde in the presence of sodium cyanoborohydride. The resulting product is then reacted with pyrrolidine-2-carboxylic acid in the presence of acetic anhydride to yield this compound.
Scientific Research Applications
1-Methyl-2-oxo-2-phenylethyl 1-(2,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been studied for its potential therapeutic applications in scientific research. One study found that this compound has a high affinity for the dopamine transporter, which could make it a potential treatment for cocaine addiction. Another study found that this compound has potent antidepressant effects in animal models, suggesting that it could be a novel treatment for depression.
properties
Molecular Formula |
C22H23NO4 |
---|---|
Molecular Weight |
365.4 g/mol |
IUPAC Name |
(1-oxo-1-phenylpropan-2-yl) 1-(2,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxylate |
InChI |
InChI=1S/C22H23NO4/c1-14-9-10-15(2)19(11-14)23-13-18(12-20(23)24)22(26)27-16(3)21(25)17-7-5-4-6-8-17/h4-11,16,18H,12-13H2,1-3H3 |
InChI Key |
KPHZQEMLXQFXOV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)OC(C)C(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CC(CC2=O)C(=O)OC(C)C(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.